4,4,4-Trifluoro-3-hydroxy-3-(5-methylfuran-2-yl)butanenitrile
Description
4,4,4-Trifluoro-3-hydroxy-3-(5-methylfuran-2-yl)butanenitrile is a compound with potential applications in scientific research. This compound is a nitrile derivative of 4,4,4-trifluoro-3-hydroxy-3-(5-methylfuran-2-yl)butan-2-one and has a molecular formula of C11H9F3NO2. It is a white solid with a melting point of 121-123°C and a boiling point of 357.3°C.
Scientific Research Applications
Crystal Structure Analysis
The compound can be used in the study of molecular and crystal structures . An X-ray diffraction analysis and quantum chemical calculations of a similar compound, hydrated 2-thenoyltrifluoroacetone, showed that the planar diketone form found in its metal complexes does not occur in the free ligand . This suggests that “4,4,4-Trifluoro-3-hydroxy-3-(5-methylfuran-2-yl)butanenitrile” could also have unique structural properties that can be explored using similar methods.
Phosphorescence Studies
The compound could be used in phosphorescence studies . Similar compounds have been used to study the phosphorescence properties of organic materials . This could lead to the development of new materials with unique optical properties.
Synthesis and Chemical Properties
The compound has been involved in studies related to the synthesis and characterization of novel chemical entities. Its synthesis involves catalytic processes that can yield pharmaceutically relevant products.
Plant Growth Regulation
Racemic 4,4,4-trifluoro-3- (indole-3-)butyric acid, a compound with a similar structure, has been synthesized and shown to inhibit Avena coleoptile elongation . (S)- (+)-TFIBA, which was prepared by an enzymatic method, markedly promotes root growth of Chinese cabbage, lettuce, and rice plants . This suggests that “4,4,4-Trifluoro-3-hydroxy-3-(5-methylfuran-2-yl)butanenitrile” could also have potential applications in plant growth regulation.
Ion Uptake in Plants
The compound could potentially be used to study ion uptake in plants . Similar compounds have been used to promote root elongation and ion uptake in rice seedlings .
Pharmaceutical Applications
Given its involvement in the synthesis of pharmaceutically relevant products, “4,4,4-Trifluoro-3-hydroxy-3-(5-methylfuran-2-yl)butanenitrile” could potentially be used in the development of new drugs or therapeutic agents.
properties
IUPAC Name |
4,4,4-trifluoro-3-hydroxy-3-(5-methylfuran-2-yl)butanenitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F3NO2/c1-6-2-3-7(15-6)8(14,4-5-13)9(10,11)12/h2-3,14H,4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBYARJYXQDATNV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C(CC#N)(C(F)(F)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,4,4-Trifluoro-3-hydroxy-3-(5-methylfuran-2-yl)butanenitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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